2,6-dimethyl-2,5-dihydro-3H-pyrimidin-4-one

• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 2,4-dimethyl-2,5-dihydro-1H-pyrimidin-6-one
• InChI: InChI=1S/C6H10N2O/c1-4-3-6(9)8-5(2)7-4/h5H,3H2,1-2H3,(H,8,9)
• InChI Key: COAFZZJUHOFZHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1NC(=O)CC(=N1)C

Description

2,6-dimethyl-2,5-dihydro-3H-pyrimidin-4-one is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl acetoacetate (0.8 g, 6.14 mmol) in ethanol (8 mL) was added acetamidine hydrochloride (0.6 g, 6.3 mmol) and stirred at r.t. for 10 min. A solution of sodium ethoxide [prepared from sodium (0.28 g, 12.3 mmol) and ethanol (3 mL)] was added dropwise and the whole mixture refluxed for 6 h. The reaction mass was cooled, acidified with acetic acid and concentrated under reduced pressure to give a residue which was washed twice with ethyl acetate to afford 2,6-dimethyl-2,5-dihydro-3H-pyrimidin-4-one (460 mg, 60%) as a solid.